![molecular formula C17H17Cl2NO2 B5795365 ethyl 4-chloro-3-(3-chloro-2-buten-1-yl)-2-methyl-6-quinolinecarboxylate](/img/structure/B5795365.png)
ethyl 4-chloro-3-(3-chloro-2-buten-1-yl)-2-methyl-6-quinolinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-chloro-3-(3-chloro-2-buten-1-yl)-2-methyl-6-quinolinecarboxylate is a chemical compound that belongs to the quinoline family. It is commonly used in scientific research for its potential therapeutic properties.
Mechanism of Action
The exact mechanism of action of ethyl 4-chloro-3-(3-chloro-2-buten-1-yl)-2-methyl-6-quinolinecarboxylate is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
Studies have shown that ethyl 4-chloro-3-(3-chloro-2-buten-1-yl)-2-methyl-6-quinolinecarboxylate can modulate the expression of various cytokines and chemokines involved in inflammation. It has also been shown to induce apoptosis (programmed cell death) in cancer cells. In addition, it has been reported to have antioxidant and neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 4-chloro-3-(3-chloro-2-buten-1-yl)-2-methyl-6-quinolinecarboxylate in lab experiments is its potential therapeutic properties. It is also relatively easy to synthesize and purify. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several potential future directions for research on ethyl 4-chloro-3-(3-chloro-2-buten-1-yl)-2-methyl-6-quinolinecarboxylate. One direction is to investigate its potential use in the treatment of neurological disorders such as Alzheimer's and Parkinson's disease. Another direction is to optimize its anti-inflammatory and anti-tumor properties. Additionally, further studies are needed to elucidate its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of ethyl 4-chloro-3-(3-chloro-2-buten-1-yl)-2-methyl-6-quinolinecarboxylate involves the reaction of 4-chloro-3-hydroxyquinoline with 3-chloro-2-buten-1-ol in the presence of a base such as potassium carbonate. The resulting product is then esterified with ethyl chloroformate to yield the final compound.
Scientific Research Applications
Ethyl 4-chloro-3-(3-chloro-2-buten-1-yl)-2-methyl-6-quinolinecarboxylate has been extensively studied for its potential therapeutic properties. It has been shown to possess anti-inflammatory, anti-tumor, and anti-microbial activities. It has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.
properties
IUPAC Name |
ethyl 4-chloro-3-[(Z)-3-chlorobut-2-enyl]-2-methylquinoline-6-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17Cl2NO2/c1-4-22-17(21)12-6-8-15-14(9-12)16(19)13(11(3)20-15)7-5-10(2)18/h5-6,8-9H,4,7H2,1-3H3/b10-5- |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCPPVOWFLAYTJA-YHYXMXQVSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(C(=C(N=C2C=C1)C)CC=C(C)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C1=CC2=C(C(=C(N=C2C=C1)C)C/C=C(/C)\Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17Cl2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.